Cas no 251947-10-1 (1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5,6-dimethyl-2-(3-pyridinyl)-)

1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5,6-dimethyl-2-(3-pyridinyl)- structure
251947-10-1 structure
Product Name:1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5,6-dimethyl-2-(3-pyridinyl)-
CAS No:251947-10-1
MF:C13H11ClN4
MW:258.70624089241
CID:1421298
PubChem ID:87642096
Update Time:2025-04-20

1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5,6-dimethyl-2-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5,6-dimethyl-2-(3-pyridinyl)-
    • 4-chloro-5,6-dimethyl-2-(3-pyridinyl)-7H-Pyrrolo[2,3-d]pyrimidine
    • 251947-10-1
    • DA-39622
    • SCHEMBL4257499
    • Inchi: 1S/C13H11ClN4/c1-7-8(2)16-13-10(7)11(14)17-12(18-13)9-4-3-5-15-6-9/h3-6H,1-2H3,(H,16,17,18)
    • InChI Key: IVDUOXIHPCFZJM-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC(C3C=NC=CC=3)=N1)NC(C)=C2C

Computed Properties

  • Exact Mass: 258.0672241g/mol
  • Monoisotopic Mass: 258.0672241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 54.5Ų

1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5,6-dimethyl-2-(3-pyridinyl)- Related Literature

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